2-[2-(3-Isopropyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)vinyl]phenyl methyl ether

• Molecular Formula: C15H16N4OS
• Molecular Weight: 300.4 g/mol
• IUPAC Name: 6-[(E)-2-(2-methoxyphenyl)ethenyl]-3-propan-2-yl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C15H16N4OS/c1-10(2)14-16-17-15-19(14)18-13(21-15)9-8-11-6-4-5-7-12(11)20-3/h4-10H,1-3H3/b9-8+
• InChI Key: CMSHCQPREIQNDG-CMDGGOBGSA-N
• Isomeric SMILES: CC(C)C1=NN=C2N1N=C(S2)/C=C/C3=CC=CC=C3OC
• SMILES: CC(C)C1=NN=C2N1N=C(S2)C=CC3=CC=CC=C3OC

Description

2-[2-(3-Isopropyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)vinyl]phenyl methyl ether, also known as ITD-1, is a compound that has gained significant interest in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-[2-(3-Isopropyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)vinyl]phenyl methyl ether involves its ability to target specific signaling pathways. In cancer cells, 2-[2-(3-Isopropyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)vinyl]phenyl methyl ether targets the Notch signaling pathway, which is involved in cell proliferation and survival. By inhibiting this pathway, 2-[2-(3-Isopropyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)vinyl]phenyl methyl ether can induce apoptosis and inhibit the growth of cancer cells. In neurodegenerative diseases, 2-[2-(3-Isopropyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)vinyl]phenyl methyl ether targets the NMDA receptor, which is involved in neuronal excitotoxicity. By modulating the activity of this receptor, 2-[2-(3-Isopropyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)vinyl]phenyl methyl ether can protect neurons from damage and improve cognitive function.
Biochemical and Physiological Effects
2-[2-(3-Isopropyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)vinyl]phenyl methyl ether has been shown to have various biochemical and physiological effects. In cancer cells, 2-[2-(3-Isopropyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)vinyl]phenyl methyl ether induces apoptosis and inhibits cell proliferation. In neurodegenerative diseases, 2-[2-(3-Isopropyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)vinyl]phenyl methyl ether protects neurons from damage and improves cognitive function. In immunology, 2-[2-(3-Isopropyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)vinyl]phenyl methyl ether modulates the immune response by inhibiting T-cell activation. However, more research is needed to fully understand the biochemical and physiological effects of 2-[2-(3-Isopropyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)vinyl]phenyl methyl ether.

Advantages and Limitations for Lab Experiments

2-[2-(3-Isopropyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)vinyl]phenyl methyl ether has several advantages for lab experiments, including its specificity for certain signaling pathways and its ability to inhibit the growth of cancer cells. However, 2-[2-(3-Isopropyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)vinyl]phenyl methyl ether also has some limitations, including its potential toxicity and the need for further research to fully understand its mechanisms of action.

Future Directions

There are several future directions for research on 2-[2-(3-Isopropyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)vinyl]phenyl methyl ether. One area of interest is the development of 2-[2-(3-Isopropyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)vinyl]phenyl methyl ether analogs with improved specificity and efficacy. Another area of interest is the study of 2-[2-(3-Isopropyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)vinyl]phenyl methyl ether in combination with other drugs for the treatment of cancer and neurodegenerative diseases. Additionally, more research is needed to fully understand the biochemical and physiological effects of 2-[2-(3-Isopropyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)vinyl]phenyl methyl ether and its potential applications in immunology.

Synthesis Methods

The synthesis of 2-[2-(3-Isopropyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)vinyl]phenyl methyl ether involves the reaction between 2-(2-bromo-phenyl)-1,3-dioxolane and 3-isopropyl-1,2,4-triazole-5-thiol in the presence of a base, followed by the reaction with vinyl magnesium bromide and then the reaction with methyl iodide. The final product is obtained after purification through column chromatography.

Scientific Research Applications

2-[2-(3-Isopropyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)vinyl]phenyl methyl ether has been studied for its potential applications in various fields, including cancer research, neurology, and immunology. In cancer research, 2-[2-(3-Isopropyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)vinyl]phenyl methyl ether has been shown to inhibit the growth of cancer cells by targeting the Notch signaling pathway. In neurology, 2-[2-(3-Isopropyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)vinyl]phenyl methyl ether has been studied for its potential neuroprotective effects in neurodegenerative diseases such as Alzheimer's and Parkinson's. In immunology, 2-[2-(3-Isopropyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)vinyl]phenyl methyl ether has been shown to modulate the immune response by inhibiting T-cell activation.